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Chemical Profile of Octyl Silanetriol

Property Description

Chemical Name Octyl Silanetriol, Trihydroxy(octyl)silane [1]

CAS Number 31176-12-2 [1] [2]

Molecular Formula C₈H₂₀O₃Si [1] [2]

Molecular Weight 192.33 g/mol [1] [2]

Predicted Boiling
Point

304.3 ± 25.0 °C [1]

Predicted Density 1.018 ± 0.06 g/cm³ [1]

Suppliers Shanghai Daken Advanced Materials, Hangzhou FandaChem, Hubei Co-
Formula Material Tech, et al. [2]

Suppliers list this compound, but the search results do not specify its exact application as a coating or

provide performance data like water contact angle [1] [2]. One source mentions that silanetriols in general
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are used as mild and non-toxic additives in cosmetics, but this does not directly relate to coating performance

validation [3].

Standard Protocol for Water Contact Angle
Measurement

Since direct data is unavailable, you can generate your own validation data using the established ASTM

standard test method. The workflow below outlines the key stages of this procedure.

Step 1: Sample Preparation Step 2: Droplet Deposition Step 3: Image Capture & Analysis Step 4: Reporting

Sample Preparation

Droplet Deposition

Image Capture & Analysis

Reporting

Cut sample to size (e.g., 15mm wide)

Clean surface with solvents

Remove static charge

Mount in goniometer

Equilibrate to room conditions

Use high-purity deionized water

Dispense 5-8 µL droplet

Deposit droplet on surface

Begin timing immediately

Capture image within 10-15 seconds

Software analyzes droplet profile

Record angle & conditions

Repeat 5-10 times per sample

Document test conditions

Provide statistical analysis

Include equipment/sample info

Click to download full resolution via product page

Step 1: Sample Preparation involves cutting the sample, cleaning the surface with solvents to remove

contaminants, eliminating static charge, mounting it in the instrument, and allowing it to equilibrate to room
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temperature for at least 15 minutes [4].

Step 2: Droplet Deposition requires using high-purity deionized water, dispensing a very controlled droplet

volume (typically 5-8 microliters), and depositing it on the surface. Measurement should begin within 10-15

seconds to minimize evaporation effects [4].

Step 3: Image Capture & Analysis involves capturing a clear image of the droplet with proper lighting.

Specialized software then analyzes the droplet's shape to calculate the contact angle. This should be repeated

multiple times (5-10) at different locations on the sample to ensure statistical reliability [4].

Step 4: Reporting requires thorough documentation of all test conditions, statistical analysis of the results,

and complete information about the sample and equipment used [4].

Tips for Your Experimental Comparison Guide

To create a comprehensive and objective guide, consider the following actions:

Source Coating Samples: Contact the listed suppliers to obtain high-purity octyl silanetriol to create
your own coating samples for testing [1] [2].

Select Meaningful Alternatives: For a valuable comparison, benchmark octyl silanetriol coatings
against other common silanes (e.g., methyl, aminopropyl) and industry-standard hydrophobic

coatings.
Control Key Variables: Ensure your experimental data is reliable by strictly controlling factors known

to influence contact angle, including surface roughness, coating uniformity, temperature, and humidity
[4] [5].

Explore Complementary Techniques: While water contact angle is excellent for measuring
wettability and surface energy, you might supplement your analysis with techniques like X-ray

Photoelectron Spectroscopy (XPS) or FTIR to confirm the surface chemical composition of your
coatings [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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